Cas no 5334-31-6 (3-Amino-1H-pyrazole-4-carboxamide)

3-Amino-1H-pyrazole-4-carboxamide is a heterocyclic compound featuring both amino and carboxamide functional groups on a pyrazole scaffold. This structure makes it a versatile intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. Its reactive sites allow for further functionalization, enabling the construction of complex molecules with potential biological activity. The compound's stability and solubility in common organic solvents facilitate its handling in laboratory settings. It is often employed in the synthesis of kinase inhibitors, antimicrobial agents, and other bioactive derivatives. Its well-defined chemical properties and broad applicability underscore its utility in medicinal chemistry and drug discovery research.

3-Amino-1H-pyrazole-4-carboxamide structure

5334-31-6 structure

Product Name:3-Amino-1H-pyrazole-4-carboxamide

CAS No:5334-31-6

MF:C₄H₆N₄O

MW:126.116639614105

MDL:MFCD01812304

CID:45723

PubChem ID:79254

Update Time:2025-06-09

3-Amino-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 3-Amino-1H-pyrazole-4-carboxamide
- 3-Aminopyrazole-4-carboxamide
- 5-amino-1H-pyrazole-4-carboxamide
- 5-Amino-1H-pyrazole-4-carboxylic acid amide
- 3-Amino-pyrazole-4-carboxylic acid amide
- 3-AMINO-4-PYRAZOLECARBOXAMIDE
- 1H-Pyrazole-4-carboxamide, 3-amino-
- 3-Amino-4-carbamoylpyrazole
- LEFSNWUSTYESGC-UHFFFAOYSA-N
- G43E3B7590
- 5-Amino-1H-pyrazole-4-carboxylic amide
- NSC1402
- KSC597M7L
- MLS006011394
- 5-aminopyra
- 1217853-95-6
- PB13014
- (R)-Modafinil-d10 Carboxylate
- EINECS 226-252-3
- LEFSNWUSTYESGC-UHFFFAOYSA-
- DTXSID50201489
- AB00373924-03
- Q27278715
- 5-AMINO-4-PYRAZOLECARBOXAMIDE
- MFCD01812304
- Q-100348
- SY004722
- J-516659
- AKOS005530692
- UNII-G43E3B7590
- CS-W021829
- NS00032726
- ALLOPURINOL IMPURITY A [EP IMPURITY]
- SR-01000945176
- AKOS000145542
- 3-amino-2H-pyrazole-4-carboxamide
- Z300087852
- AS-18400
- 5334-31-6
- EN300-30536
- SCHEMBL918559
- AM20100307
- NSC 1402
- SR-01000945176-2
- FT-0614992
- 5-aminopyrazole-4-carboxamide
- 3-AMINO-1H-PYRAZOLE-4-CARBOXYLIC ACID AMIDE
- MFCD00082808
- SR-01000945176-1
- InChI=1/C4H6N4O/c5-3-2(4(6)9)1-7-8-3/h1H,(H2,6,9)(H3,5,7,8)
- 3-amino-2H-pyrazole-4-carboxamide; sulfuric acid
- SMR002529996
- 3-Amino-1(H)-pyrazole-4-carboxamide
- A829524
- NSC-1402
- STK711120
- 2-[(R)-(Diphenyl-methyl)sulfinyl-d10]-acetic Acid; (R)-(-)-Modafinil Acid-d10;
- DB-022177
- DB-006350
- 3-Amino-1H-pyrazole-4-carboxamide; 3-Amino-4-carbamoylpyrazole; 3-Amino-4-pyrazolecarboxamide; NSC 1402; Allopurinol EP Impurity A
- BBL010022
- MDL： MFCD01812304
- Inchi： 1S/C4H6N4O/c5-3-2(4(6)9)1-7-8-3/h1H,(H2,6,9)(H3,5,7,8)
- InChI Key： LEFSNWUSTYESGC-UHFFFAOYSA-N
- SMILES： O=C(C1C=NNC=1N)N

Computed Properties

Exact Mass: 126.05400
Monoisotopic Mass: 126.05416083 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 12
XLogP3: -0.7
Molecular Weight: 126.12
Topological Polar Surface Area: 97.8

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Solid
Density: 1.538
Boiling Point: 454.3℃ at 760 mmHg
Flash Point: 228.5℃
PSA: 97.79000
LogP: 0.37230

3-Amino-1H-pyrazole-4-carboxamide Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280;P305+P351+P338
Storage Condition：2-8 °C

3-Amino-1H-pyrazole-4-carboxamide Customs Data

HS CODE：2933199090
Customs Data：

China Customs Code:
2933199090

Overview:

2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Amino-1H-pyrazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	048143-1g	3-Amino-pyrazole-4-carboxylic acid amide	5334-31-6	95%	1g	￡11.00	2022-03-01
Fluorochem	048143-5g	3-Amino-pyrazole-4-carboxylic acid amide	5334-31-6	95%	5g	￡34.00	2022-03-01
Fluorochem	048143-10g	3-Amino-pyrazole-4-carboxylic acid amide	5334-31-6	95%	10g	￡53.00	2022-03-01
Fluorochem	048143-25g	3-Amino-pyrazole-4-carboxylic acid amide	5334-31-6	95%	25g	￡129.00	2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A193789-10g	3-Amino-1H-pyrazole-4-carboxamide	5334-31-6	98%	10g	¥338.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A193789-1g	3-Amino-1H-pyrazole-4-carboxamide	5334-31-6	98%	1g	¥51.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A193789-250mg	3-Amino-1H-pyrazole-4-carboxamide	5334-31-6	98%	250mg	¥29.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A193789-25g	3-Amino-1H-pyrazole-4-carboxamide	5334-31-6	98%	25g	¥802.90	2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A193789-5g	3-Amino-1H-pyrazole-4-carboxamide	5334-31-6	98%	5g	¥186.90	2023-09-04
Alichem	A049002372-25g	3-Amino-1H-pyrazole-4-carboxamide	5334-31-6	97%	25g	$199.68	2023-09-01

3-Amino-1H-pyrazole-4-carboxamide Production Method

3-Amino-1H-pyrazole-4-carboxamide Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:5334-31-6)3-Amino-1H-pyrazole-4-carboxamide

Order Number:A829524

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:12

Price ($):186.0

Email:sales@amadischem.com

Product Official Link

Xiantao Lizhao Pharmaceutical Technology Co., Ltd

Gold Member

Audited Supplier

(CAS:5334-31-6)5-amino-1H-pyrazole-4-carboxamide

Order Number:LZ0079

Stock Status:in Stock

Quantity:100mg

Purity:97%

Pricing Information Last Updated:Tuesday, 6 January 2026 10:10

Price ($):inquiry

Email:1010771219@qq.com

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